5-methyl-3-(1-methyl-2-pyridin-2-ylethyl)quinazolin-4(3H)-one

• IUPAC Name: 5-methyl-3-(1-pyridin-2-ylpropan-2-yl)quinazolin-4-one
• InChI: InChI=1S/C17H17N3O/c1-12-6-5-8-15-16(12)17(21)20(11-19-15)13(2)10-14-7-3-4-9-18-14/h3-9,11,13H,10H2,1-2H3
• InChI Key: PEZVFOUQODJPSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N=CN(C2=O)C(C)CC3=CC=CC=N3
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

5-methyl-3-(1-methyl-2-pyridin-2-ylethyl)quinazolin-4(3H)-one, commonly known as MPEQ, is a quinazoline compound that has been extensively studied for its potential therapeutic applications. MPEQ has been found to exhibit a variety of biochemical and physiological effects, making it a promising target for drug development.

Mechanism of Action

The exact mechanism of action of MPEQ is not fully understood, but it is believed to act as a positive allosteric modulator of the α2δ subunit of voltage-gated calcium channels. This leads to an increase in calcium influx into neurons, which can enhance neurotransmitter release and modulate neuronal excitability.
Biochemical and Physiological Effects:
MPEQ has been found to exhibit a variety of biochemical and physiological effects. It has been shown to increase the release of several neurotransmitters, including GABA, glutamate, and noradrenaline. MPEQ has also been found to increase the expression of genes involved in calcium signaling and synaptic plasticity. In addition, MPEQ has been found to exhibit antioxidant activity and protect against oxidative stress-induced cell death.

Advantages and Limitations for Lab Experiments

One advantage of MPEQ is its potent and selective activity as a positive allosteric modulator of the α2δ subunit of voltage-gated calcium channels. This makes it a valuable tool for investigating the role of calcium signaling in neuronal function and disease. However, one limitation of MPEQ is its poor solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on MPEQ. One area of interest is its potential as a treatment for epilepsy and other neurological disorders. Another area of interest is its potential as a treatment for pain and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of MPEQ and its effects on calcium signaling and synaptic plasticity. Finally, the development of more soluble analogs of MPEQ could expand its potential applications in research and drug development.

Synthesis Methods

The synthesis of MPEQ involves the condensation of 2-aminopyridine and 5-methyl-2-nitrobenzoic acid, followed by reduction and cyclization. The reaction yields MPEQ as a white crystalline solid with a melting point of 233-235°C.

Scientific Research Applications

MPEQ has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticonvulsant activity in animal models, and is being investigated as a potential treatment for epilepsy. MPEQ has also been found to exhibit analgesic and anxiolytic effects, making it a potential treatment for pain and anxiety disorders.